Cas no 1376710-07-4 (4-bromo-3,5-bis(trifluoromethyl)-1H-pyrazole)

4-bromo-3,5-bis(trifluoromethyl)-1H-pyrazole structure
1376710-07-4 structure
Product Name:4-bromo-3,5-bis(trifluoromethyl)-1H-pyrazole
CAS No:1376710-07-4
MF:C5HBrF6N2
MW:282.969260931015
MDL:MFCD22689316
CID:4555520
PubChem ID:86767794
Update Time:2024-11-06

4-bromo-3,5-bis(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis-trifluoromethyl-4-bromo-1H-pyrazole
    • 4-bromo-3,5-bis(trifluoromethyl)-1H-pyrazole
    • 1376710-07-4
    • MFCD22689316
    • WRQXMZAIZDYKDF-UHFFFAOYSA-N
    • C5HBrF6N2
    • BFC71007
    • 3,5-Bis-(trifluoromethyl)4-bromo-1H-pyrazole
    • F98347
    • CS-0341718
    • SB33206
    • SCHEMBL17305931
    • MDL: MFCD22689316
    • Inchi: 1S/C5HBrF6N2/c6-1-2(4(7,8)9)13-14-3(1)5(10,11)12/h(H,13,14)
    • InChI Key: WRQXMZAIZDYKDF-UHFFFAOYSA-N
    • SMILES: N1C(C(F)(F)F)=C(Br)C(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 281.92273g/mol
  • Monoisotopic Mass: 281.92273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 28.7Ų

4-bromo-3,5-bis(trifluoromethyl)-1H-pyrazole Pricemore >>

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